Cas no 115730-24-0 (ZT 52656A hydrochloride)

• Product Name: ZT 52656A hydrochloride
• CAS No: 115730-24-0
• MF: C₁₉H₂₆ClF₃N₂O
• MW: 390.870754718781
• CID: 2950086
• PubChem ID: 14810961
• Update Time: 2025-05-19

ZT 52656A hydrochloride Chemical and Physical Properties

Names and Identifiers

• ZT 52656A (hydrochloride)
• ZT 52656A hydrochloride
• HY-101582
• 115730-24-0
• G12634
• SCHEMBL8438708
• DA-79141
• AKOS040740623
• 1-[2-(pyrrolidin-1-ylmethyl)piperidin-1-yl]-2-[4-(trifluoromethyl)phenyl]ethanone;hydrochloride
• CS-6541
• MS-26516
• 1-[2-(pyrrolidin-1-ylmethyl)piperidin-1-yl]-2-[4-(trifluoromethyl)phenyl]ethanone hydrochloride

• Inchi： InChI=1S/C19H25F3N2O.ClH/c20-19(21,22)16-8-6-15(7-9-16)13-18(25)24-12-2-1-5-17(24)14-23-10-3-4-11-23;/h6-9,17H,1-5,10-14H2;1H
• InChI Key： RPYYEZAVUKVVFN-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=C(C=C1)C(F)(F)F)N2CCCCC2CN3CCCC3.Cl

Computed Properties

• Exact Mass: 390.1685756g/mol
• Monoisotopic Mass: 390.1685756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

ZT 52656A hydrochloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ZT 52656A hydrochloride

Comprehensive Overview of ZT 52656A hydrochloride (CAS No. 115730-24-0): Properties, Applications, and Research Insights

ZT 52656A hydrochloride (CAS No. 115730-24-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This hydrochloride salt derivative is known for its unique molecular structure and potential applications in drug development. Researchers are particularly interested in its pharmacokinetic properties and mechanism of action, which make it a promising candidate for further study in targeted therapies.

The compound's chemical stability and solubility profile have been key factors driving its adoption in laboratory settings. With the rise of precision medicine and personalized therapeutics, ZT 52656A hydrochloride has emerged as a subject of interest for scientists exploring novel treatment modalities. Its compatibility with various assay conditions and in vitro models further enhances its utility in modern research workflows.

Recent advancements in high-throughput screening technologies have facilitated deeper investigations into the compound's potential. Studies have focused on its binding affinity to specific biological targets, as well as its metabolic pathways in different biological systems. These investigations align with current trends in drug discovery optimization and computational chemistry, addressing common search queries about small molecule characterization techniques.

From a formulation perspective, ZT 52656A hydrochloride presents interesting challenges and opportunities. Researchers frequently search for information about its salt formation characteristics and crystallization behavior, which are crucial for pharmaceutical development. The compound's hygroscopic nature and storage stability are also common topics of discussion among laboratory professionals.

In the context of intellectual property and patent literature, CAS No. 115730-24-0 appears in several technical documents related to therapeutic applications. This aligns with growing interest in patent landscaping and competitive intelligence within the pharmaceutical industry. The compound's presence in scientific literature reflects its potential relevance to ongoing translational research efforts.

Analytical chemists have developed specialized methods for purity assessment and impurity profiling of ZT 52656A hydrochloride. These techniques often incorporate advanced chromatographic separation and spectroscopic identification methods, responding to frequent searches about quality control protocols for research compounds. The development of robust analytical standards for this material remains an active area of method development.

The safety profile of ZT 52656A hydrochloride has been documented in various material safety data sheets, addressing common concerns about laboratory handling procedures. While not classified as hazardous under standard protocols, proper personal protective equipment and ventilation requirements are recommended when working with this compound, in line with general good laboratory practices.

From a commercial availability standpoint, CAS No. 115730-24-0 is typically offered by specialty chemical suppliers with varying packaging options and quantity scales. This availability supports its use in diverse research applications, from lead optimization studies to structure-activity relationship investigations. The compound's custom synthesis potential also makes it attractive for specialized research programs.

Looking forward, the scientific community continues to explore new dimensions of ZT 52656A hydrochloride's potential. Emerging areas of interest include its possible applications in combination therapies and drug delivery systems, reflecting broader trends in pharmaceutical innovation. As research methodologies evolve, this compound remains a valuable tool for advancing our understanding of molecular interactions and therapeutic mechanisms.